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Compound of Interest

Compound Name: 2,2-dichloropentanoic Acid

Cat. No.: B102809

Technical Guide: Physical Properties of 2,2-
Dichloropentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,2-dichloropentanoic acid, specifically its boiling point and density. It includes detailed
experimental protocols for the determination of these properties and a conceptual workflow
illustrating the process of physical property characterization.

Core Physical Properties

2,2-Dichloropentanoic acid (CsHsCl202) is a halogenated carboxylic acid. Its physical
properties are influenced by its molecular weight, the presence of the polar carboxyl group, and
the two chlorine atoms on the alpha-carbon. These structural features contribute to its boiling
point and density.

Data Presentation

The available quantitative data for the physical properties of 2,2-dichloropentanoic acid are
summarized in the table below. It is important to note that these values are cited as estimates
and may vary depending on the experimental conditions and purity of the sample.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b102809?utm_src=pdf-interest
https://www.benchchem.com/product/b102809?utm_src=pdf-body
https://www.benchchem.com/product/b102809?utm_src=pdf-body
https://www.benchchem.com/product/b102809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Notes

Boiling Point 242.14°C Rough estimate[1]
Density 1.3444 g/lcm3 Rough estimate[1]
Molecular Weight 171.02 g/mol

Experimental Protocols

Precise determination of the boiling point and density of 2,2-dichloropentanoic acid requires
standardized experimental procedures. The following protocols describe general methods
applicable to liquid carboxylic acids. Due to the corrosive nature of 2,2-dichloropentanoic
acid, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, should be worn at all times, and all procedures should be conducted in a well-
ventilated fume hood.

Determination of Boiling Point by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A simple distillation is a common and effective method for
determining the boiling point of a liquid sample.

Apparatus:

» Round-bottom flask

e Heating mantle or oil bath

e Clamps and stand

e Three-way adapter (distillation head)
e Thermometer and adapter

» Condenser

e Receiving flask
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» Boiling chips or magnetic stir bar
Procedure:
o Assemble the simple distillation apparatus in a fume hood.

e Place a small volume (e.g., 5-10 mL) of 2,2-dichloropentanoic acid and a few boiling chips
or a magnetic stir bar into the round-bottom flask.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the three-way adapter. This ensures an accurate reading of the temperature of the vapor
that is distilling.

o Connect the condenser to a water source, ensuring that water flows in at the lower inlet and
out at the upper outlet.

e Begin to gently heat the flask.
o Observe the temperature as the liquid begins to boil and the vapor rises.

» The boiling point is the temperature at which the vapor temperature stabilizes while the liquid
is actively distilling and condensing into the receiving flask.

e Record the stable temperature reading as the boiling point. It is also crucial to record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.

Determination of Density by Pychometry

A pycnometer is a flask with a specific, accurately known volume, used for the precise
measurement of the density of a liquid.

Apparatus:
o Pycnometer with a stopper containing a capillary tube

e Analytical balance (accurate to at least 0.001 g)
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o Constant temperature water bath
 Distilled water (for calibration)
o Sample of 2,2-dichloropentanoic acid
Procedure:
» Calibration of the Pycnometer:
o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance and record the mass
(m_pycnometer).

o Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit
through the capillary.

o Place the filled pycnometer in a constant temperature water bath (e.g., 20°C or 25°C) until
it reaches thermal equilibrium.

o Remove the pycnometer from the bath, carefully dry the outside, and weigh it. Record the
mass (m_pycnometer+water).

o The mass of the water is calculated as: m_water = m_pycnometer+water - m_pycnometer.

o The volume of the pycnometer at the specific temperature can be determined using the
known density of water at that temperature (V = m_water / p_water).

o Measurement of the Sample Density:
o Empty and thoroughly dry the calibrated pycnometer.

o Fill the pycnometer with 2,2-dichloropentanoic acid, insert the stopper, and allow the
excess liquid to exit.

o Thermostate the pycnometer in the same constant temperature water bath used for
calibration.
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o Dry the outside of the pycnometer and weigh it. Record the mass

(m_pycnometer+sample).

o The mass of the sample is calculated as: m_sample = m_pycnometer+sample -

m_pycnometer.

o The density of the sample is then calculated using the calibrated volume of the

pycnhometer: p_sample = m_sample / V.

Conceptual Workflow

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical compound like 2,2-dichloropentanoic acid, from sample acquisition
to data analysis and correlation with its molecular structure.
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Caption: Workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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